Cas no 951897-51-1 (1-3-(4-bromophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-3-(4-bromophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 951897-51-1
• MF: C₁₉H₁₆BrN₅O₃
• MW: 442.266042709351
• CID: 5431796
• Update Time: 2025-07-18

1-3-(4-bromophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-bromophenyl)-2,1-benzoxazol-5-yl]-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 1-3-(4-bromophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H16BrN5O3/c1-11-17(19(27)21-8-9-26)22-24-25(11)14-6-7-16-15(10-14)18(28-23-16)12-2-4-13(20)5-3-12/h2-7,10,26H,8-9H2,1H3,(H,21,27)
• InChI Key： PFYBXTAVNUJTRJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3C(C=2)=C(C2=CC=C(Br)C=C2)ON=3)C(C)=C(C(NCCO)=O)N=N1

Additional information on 1-3-(4-bromophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of 1-3-(4-bromophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 951897-51-1)

The compound 1-3-(4-bromophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 951897-51-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including a benzoxazole core, a triazole ring, and a hydroxyethyl side chain, make it a versatile building block for various applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, owing to its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 1-3-(4-bromophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has surged due to their role in developing small-molecule inhibitors and fluorescent probes. The presence of a bromophenyl group enhances its reactivity, making it a valuable intermediate in cross-coupling reactions, which are pivotal in modern synthetic chemistry. This compound's CAS No. 951897-51-1 is frequently searched in academic databases, reflecting its growing importance in research.

One of the most intriguing aspects of this compound is its potential application in cancer research. The benzoxazole-triazole hybrid structure has been linked to anticancer activity in preliminary studies, particularly in targeting kinase enzymes. Additionally, its hydrophilic and lipophilic balance, conferred by the hydroxyethyl group, improves its bioavailability, a critical factor in drug development. These properties align with current trends in precision medicine, where researchers seek compounds with tailored pharmacokinetic profiles.

From a materials science perspective, 1-3-(4-bromophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide exhibits promising photophysical properties. Its benzoxazole moiety is known for its fluorescence, making it a candidate for organic light-emitting diodes (OLEDs) and sensors. The integration of triazole rings further enhances its stability, a feature highly sought after in advanced materials. This dual functionality underscores its relevance in both biomedical and technological applications.

The synthesis of CAS No. 951897-51-1 involves multi-step organic reactions, including cyclization and amide coupling. Researchers often optimize these processes to improve yield and purity, as highlighted in recent patent literature. The compound's structural complexity also makes it a subject of interest in computational chemistry, where molecular docking studies predict its interactions with biological targets. Such insights are invaluable for accelerating drug discovery pipelines.

In conclusion, 1-3-(4-bromophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide represents a compelling example of how heterocyclic chemistry drives innovation across multiple disciplines. Its CAS No. 951897-51-1 serves as a key identifier for researchers exploring its therapeutic and material potentials. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in shaping future advancements in healthcare and technology.